Cas no 139-43-5 (Octadecanoic acid,12-(acetyloxy)-, 1,1',1''-(1,2,3-propanetriyl) ester)

• Product Name: Octadecanoic acid,12-(acetyloxy)-, 1,1',1''-(1,2,3-propanetriyl) ester
• CAS No: 139-43-5
• MF: C₆₃H₁₁₆O₁₂
• MW: 1065.58796215057
• CID: 173699
• PubChem ID: 6451270
• Update Time: 2025-04-19

Octadecanoic acid,12-(acetyloxy)-, 1,1',1''-(1,2,3-propanetriyl) ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,12-(acetyloxy)-, 1,1',1''-(1,2,3-propanetriyl) ester
• 1,2,3-propanetriyl tris[12-(acetoxy)octadecanoate]
• 2,3-bis(12-acetyloxyoctadecanoyloxy)propyl 12-acetyloxyoctadecanoate
• 1,2,3-Propanetriyl tris(12-(acetoxy)octadecanoate)
• propane-1,2,3-triyl tris[12-(acetyloxy)octadecanoate]
• 1,2,3-Propanetriol tris(12-acetoxyoctadecanoate)
• Tris[12-(acetyloxy)octadecanoic acid]1,2,3-propanetriyl ester
• glyceryl triacetyl 12-hydroxystearate
• UNII-2VX7GXC26Y
• 1,1',1''-(1,2,3-Propanetriyl) tris[12-(acetyloxy)octadecanoate]
• SCHEMBL3254438
• HETESTER HCA
• OCTADECANOIC ACID, 12-HYDROXY-, TRIESTER WITH GLYCEROL, TRIACETATE
• EINECS 205-363-0
• Q27255671
• 2VX7GXC26Y
• TRIACETOXYSTEARIN
• NS00041631
• OCTADECANOIC ACID, 12-(ACETYLOXY)-, 1,2,3-PROPANETRIYL ESTER
• GLYCERYL TRIACETYL HYDROXYSTEARATE [INCI]
• 139-43-5
• DTXSID401176191
• Octadecanoic acid, 12-(acetyloxy)-, 1,1',1''-(1,2,3-propanetriyl) ester

• Inchi： 1S/C63H116O12/c1-7-10-13-34-43-57(72-54(4)64)46-37-28-22-16-19-25-31-40-49-61(67)70-52-60(75-63(69)51-42-33-27-21-18-24-30-39-48-59(74-56(6)66)45-36-15-12-9-3)53-71-62(68)50-41-32-26-20-17-23-29-38-47-58(73-55(5)65)44-35-14-11-8-2/h57-60H,7-53H2,1-6H3
• InChI Key： FNOXLRARSOMOQK-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(CCCCCC)CCCCCCCCCCC(=O)OC(COC(CCCCCCCCCCC(CCCCCC)OC(C)=O)=O)COC(CCCCCCCCCCC(CCCCCC)OC(C)=O)=O

Computed Properties

• Exact Mass: 1064.84708
• Monoisotopic Mass: 1064.84667913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 75
• Rotatable Bond Count: 62
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 21.2
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 157.8